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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Diacetone Alcohol
(DAA) in industrial coating formulations. Detailed protocols based on industry standards are
included to enable researchers and professionals to effectively evaluate the performance
characteristics of coatings containing DAA.

Introduction to Diacetone Alcohol in Coatings

Diacetone Alcohol (DAA), with the chemical formula CeH1202, is a versatile oxygenated
solvent widely utilized in the paints and coatings industry.[1][2][3][4][5][6][7][8] Its bifunctional
nature, possessing both a ketone and an alcohol group, imparts unique properties that make it
a valuable component in various coating systems, including lacquers, varnishes, and both
solvent-based and water-based paints.[1][2][4][5][6][9]

The primary functions of DAA in industrial coatings include:

e Solvent: DAA is an excellent solvent for a wide range of resins, including nitrocellulose,
cellulose acetate, and other polymers, ensuring uniform dispersion of pigments and binders.

[31[41[°]

 Viscosity Modifier: It helps to control the viscosity of coatings, which is crucial for achieving
the desired application consistency for spraying, brushing, or rolling.[2][3][4]
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e Flow and Leveling Agent: Due to its slow evaporation rate, DAA provides a longer "open

time," allowing for better flow and leveling of the coating, which helps to minimize defects

such as brush marks and orange peel, resulting in a smooth and high-gloss finish.[5][9]

o Coalescing Agent: In water-based latex paints, DAA aids in the formation of a continuous film

as the paint dries.[4][8]

Properties of Diacetone Alcohol

A summary of the key physical and chemical properties of Diacetone Alcohol is presented in

the table below. This data is essential for formulators to predict the behavior of DAA in different

coating systems.

Property Value Unit
CAS Number 123-42-2

Molecular Formula CeH1202

Molecular Weight 116.16 g/mol
Appearance Clear, colorless liquid

Odor Mild, pleasant

Boiling Point 166 - 168.5 °C
Melting Point -47 to -44 °C
Flash Point (Closed Cup) 56 - 64 °C
Density at 20°C 0.938-0.94 g/cm3
Viscosity at 25°C 2.798 mPa:-s
Evaporation Rate (n-BuAc=1) 0.12-0.15

Solubility in Water Miscible

Data compiled from multiple sources.[1][5][8][10][11][12][13][14]

Health and Safety Considerations
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Diacetone Alcohol is a combustible liquid and can cause eye, skin, and respiratory irritation.
[11][15][16][17][18] It is crucial to handle DAA in a well-ventilated area and to use appropriate
personal protective equipment (PPE), including safety goggles, gloves, and respiratory
protection.[11][15] Refer to the Safety Data Sheet (SDS) for complete safety and handling
information.[11][15][16][17][18]

Experimental Protocols for Evaluating Coatings with
Diacetone Alcohol

The following protocols are based on ASTM International standards, which are widely
recognized for testing paints and coatings. These methods can be used to quantify the effect of
adding Diacetone Alcohol to a coating formulation.

Viscosity Measurement

Objective: To determine the effect of Diacetone Alcohol concentration on the viscosity of a
coating formulation.

Methodology: ASTM D2196 - Standard Test Methods for Rheological Properties of Non-
Newtonian Materials by Rotational Viscometer.

Procedure:

Prepare a series of coating formulations with varying concentrations of Diacetone Alcohol.

» Calibrate the rotational viscometer according to the manufacturer's instructions.

e Place a sample of the coating formulation in the viscometer cup.

o Measure the viscosity at a specified shear rate and temperature.

e Record the viscosity in Krebs Units (KU's), poise, or centipoise.[11]

» Repeat the measurement for each formulation.

Data Presentation:
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Drying Time Determination

Objective: To evaluate the influence of Diacetone Alcohol on the surface dry and hard dry

times of a coating.

Methodology: Based on ASTM D1640 - Standard Test Methods for Drying, Curing, or Film
Formation of Organic Coatings at Room Temperature.

Procedure:

Apply a uniform film of each coating formulation onto a non-porous substrate (e.g., glass
panel).

Surface Dry Time: Periodically, gently touch the film with a clean, dry finger. The film is
considered surface dry when no paint adheres to the finger. Alternatively, a cotton ball can be
placed on the surface and gently blown; if it blows away without leaving fibers, the surface is
dry.[19]

Hard Dry Time: Place a piece of filter paper on the film and press it with a specified weight
for a set duration (e.g., 30 seconds). The film is considered hard dry if the filter paper can be
removed without any of the coating adhering to it.[14][19]

Record the time taken to reach each stage of drying.

Data Presentation:
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Gloss Measurement

Objective: To assess the effect of Diacetone Alcohol on the specular gloss of a cured coating
film.

Methodology: ASTM D523 - Standard Test Method for Specular Gloss.

Procedure:

o Apply a uniform film of each coating formulation onto a smooth, flat, and opaque substrate.
 Allow the films to cure completely under controlled conditions.

o Calibrate the gloss meter using a standard of known gloss value.

o Place the gloss meter on the surface of the cured film and take readings at specified angles
(e.g., 20°, 60°, 85°).

o Take multiple readings at different locations on each sample to ensure an average and
representative value.

e Record the gloss values.

Data Presentation:
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Hardness Testing

Objective: To measure the pencil hardness of the cured coating film as an indication of its
resistance to scratching.

Methodology: ASTM D3363 - Standard Test Method for Film Hardness by Pencil Test.
Procedure:

o Apply a uniform film of each coating formulation onto a rigid substrate.

o Allow the films to cure completely.

e Use a set of calibrated pencils of varying hardness (e.g., 6B to 6H).

» Hold the pencil at a 45° angle to the coated surface and push it forward with uniform
pressure.

e The pencil hardness is defined as the hardest pencil that will not scratch or gouge the
coating.

o Record the pencil hardness for each formulation.

Data Presentation:
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Caption: Workflow for preparing and testing industrial coatings containing Diacetone Alcohol.
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Caption: Influence of Diacetone Alcohol on coating properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

